Cas no 339105-71-4 (1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE)

1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE structure

339105-71-4 structure

Product Name:1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE

CAS No:339105-71-4

MF:C₁₀H₈F₃N₃O₂S

MW:291.24963092804

CID:5204884

Update Time:2023-08-25

1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE Chemical and Physical Properties

Names and Identifiers

- 3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-1H-1,2,4-TRIAZOLE
- 1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE
- 3-{[3-(trifluoromethyl)phenyl]methanesulfonyl}-1H-1,2,4-triazole
- 3-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-1,2,4-triazole
- 5-[[3-(trifluoromethyl)phenyl]methylsulfonyl]-1H-1,2,4-triazole
- MLS000721655
- HMS2671C04
- SMR000335129
- Inchi： 1S/C10H8F3N3O2S/c11-10(12,13)8-3-1-2-7(4-8)5-19(17,18)9-14-6-15-16-9/h1-4,6H,5H2,(H,14,15,16)
- InChI Key： OWWQGDZHHQEVKA-UHFFFAOYSA-N
- SMILES： S(C1=NC=NN1)(CC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 407
XLogP3: 1.9
Topological Polar Surface Area: 84.1

1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	8N-354S-1MG	3-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-1,2,4-triazole	339105-71-4	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	8N-354S-5MG	3-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-1,2,4-triazole	339105-71-4	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	8N-354S-10MG	3-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-1,2,4-triazole	339105-71-4	>90%	10mg	£63.00	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630019-1mg	5-((3-(Trifluoromethyl)benzyl)sulfonyl)-1H-1,2,4-triazole	339105-71-4	98%	1mg	￥535.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630019-2mg	5-((3-(Trifluoromethyl)benzyl)sulfonyl)-1H-1,2,4-triazole	339105-71-4	98%	2mg	￥536.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630019-5mg	5-((3-(Trifluoromethyl)benzyl)sulfonyl)-1H-1,2,4-triazole	339105-71-4	98%	5mg	￥617.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630019-10mg	5-((3-(Trifluoromethyl)benzyl)sulfonyl)-1H-1,2,4-triazole	339105-71-4	98%	10mg	￥924.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630019-20mg	5-((3-(Trifluoromethyl)benzyl)sulfonyl)-1H-1,2,4-triazole	339105-71-4	98%	20mg	￥1083.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630019-25mg	5-((3-(Trifluoromethyl)benzyl)sulfonyl)-1H-1,2,4-triazole	339105-71-4	98%	25mg	￥1417.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630019-50mg	5-((3-(Trifluoromethyl)benzyl)sulfonyl)-1H-1,2,4-triazole	339105-71-4	98%	50mg	￥1226.00	2024-05-18